Cas no 2219371-86-3 (3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine)

3-(3-(Trifluoromethyl)-3H-diazirin-3-yl)azetidine is a specialized heterocyclic compound featuring a diazirine moiety substituted with a trifluoromethyl group, integrated into an azetidine ring. This structure confers unique reactivity, particularly in photoaffinity labeling applications, where the diazirine group enables covalent crosslinking upon UV irradiation. The trifluoromethyl group enhances stability and lipophilicity, improving membrane permeability in biological studies. The compact azetidine scaffold contributes to favorable steric properties, making it useful in medicinal chemistry for probing protein-ligand interactions. Its precise functionalization potential and photochemical properties make it valuable for targeted molecular tagging and bioconjugation in chemical biology and drug discovery research.

3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine structure

2219371-86-3 structure

Product Name:3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine

CAS No:2219371-86-3

MF:C₅H₆F₃N₃

MW:165.116450786591

CID:5755751

PubChem ID:137952263

Update Time:2025-10-16

3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine Chemical and Physical Properties

Names and Identifiers

- NSC-811852
- 3-[3-(trifluoromethyl)-3H-diazirin-3-yl]azetidine
- EN300-1695932
- NSC811852
- 2219371-86-3
- Azetidine, 3-[3-(trifluoromethyl)-3H-diazirin-3-yl]-
- 3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine
- Inchi： 1S/C5H6F3N3/c6-5(7,8)4(10-11-4)3-1-9-2-3/h3,9H,1-2H2
- InChI Key： RDVWYASGAWEXQW-UHFFFAOYSA-N
- SMILES： FC(C1(C2CNC2)N=N1)(F)F

Computed Properties

Exact Mass: 165.05138169g/mol
Monoisotopic Mass: 165.05138169g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 36.8Å²

Experimental Properties

Density: 1.84±0.1 g/cm3(Predicted)
Boiling Point: 129.5±50.0 °C(Predicted)
pka: 10.51±0.40(Predicted)

3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1695932-0.05g	3-[3-(trifluoromethyl)-3H-diazirin-3-yl]azetidine	2219371-86-3	95%	0.05g	$600.0	2023-09-20
Enamine	EN300-1695932-0.1g	3-[3-(trifluoromethyl)-3H-diazirin-3-yl]azetidine	2219371-86-3	95%	0.1g	$783.0	2023-09-20
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Enamine	EN300-1695932-0.5g	3-[3-(trifluoromethyl)-3H-diazirin-3-yl]azetidine	2219371-86-3	95%	0.5g	$1760.0	2023-09-20
Enamine	EN300-1695932-1.0g	3-[3-(trifluoromethyl)-3H-diazirin-3-yl]azetidine	2219371-86-3	95%	1g	$2257.0	2023-06-04
Enamine	EN300-1695932-2.5g	3-[3-(trifluoromethyl)-3H-diazirin-3-yl]azetidine	2219371-86-3	95%	2.5g	$4424.0	2023-09-20
Enamine	EN300-1695932-5.0g	3-[3-(trifluoromethyl)-3H-diazirin-3-yl]azetidine	2219371-86-3	95%	5g	$6545.0	2023-06-04
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